Cas no 2310103-93-4 (1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine)

• Product Name: 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine
• CAS No: 2310103-93-4
• MF: C₁₅H₁₉F₂NO₄S
• MW: 347.377470254898
• CID: 5341861
• Update Time: 2025-07-15

1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 1-((2,5-difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine
• 1-[(2,5-difluorophenyl)methylsulfonyl]-3-(oxolan-3-ylmethoxy)azetidine
• 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine

• Inchi： 1S/C15H19F2NO4S/c16-13-1-2-15(17)12(5-13)10-23(19,20)18-6-14(7-18)22-9-11-3-4-21-8-11/h1-2,5,11,14H,3-4,6-10H2
• InChI Key： BVCHPYBLPFXZGZ-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(N1CC(C1)OCC1COCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 492
• XLogP3: 1.1
• Topological Polar Surface Area: 64.2

Additional information on 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine

Introduction to 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine (CAS No. 2310103-93-4)

1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2310103-93-4, belongs to a class of molecules that exhibit promising properties for drug development. The presence of both fluorine substituents and a sulfonyl group in its molecular framework suggests a high degree of functional complexity, which is often exploited in the design of novel therapeutic agents.

The molecular structure of 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine consists of a methylene sulfonyl moiety linked to an azetidine ring, which is further substituted with an oxolane ring and an oxygenated methoxy group. This arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The fluorine atoms at the 2 and 5 positions of the phenyl ring play a crucial role in modulating the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural features of 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine make it a candidate for such applications. For instance, the sulfonyl group is known to enhance binding interactions with proteins due to its ability to form hydrogen bonds and participate in dipole-dipole interactions. This property has been leveraged in the design of drugs targeting enzymes such as kinases and proteases.

Moreover, the oxolane ring present in this compound introduces conformational rigidity, which can be beneficial for achieving high selectivity in drug design. Selectivity is a critical factor in pharmaceutical development, as it minimizes off-target effects and reduces side reactions. The combination of these structural elements makes 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine a versatile scaffold for medicinal chemists exploring new therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Virtual screening techniques, combined with molecular docking studies, have been used to evaluate the potential interactions between 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine and various biological targets. These studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer.

The role of fluorine substituents in pharmaceuticals cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and distribution within the body. In particular, C-F bonds are known for their strength and rigidity, which can contribute to improved binding affinities. The presence of two fluorine atoms in 1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine may enhance its interaction with biological targets while also providing resistance to enzymatic degradation.

Another important aspect of this compound is its potential for further chemical modification. The presence of multiple functional groups allows medicinal chemists to explore various derivatives that may improve potency or selectivity. For example, modifications at the methylene sulfonyl position or the azetidine ring could lead to novel analogs with enhanced pharmacological profiles. Such flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired therapeutic effects.

In conclusion,1-(2,5-difluorophenyl)methanesulfonyl-3-(oxolan-3-yl)methoxyazetidine (CAS No. 2310103-93-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of fluorine substituents, a sulfonyl group, and an oxolane ring, make it a versatile scaffold for developing novel therapeutic agents. Ongoing studies are expected to uncover additional biological activities and potential applications for this compound in medicine.